![molecular formula C6H9NOS B1445160 (5-Ethyl-1,3-thiazol-2-yl)methanol CAS No. 1340572-19-1](/img/structure/B1445160.png)
(5-Ethyl-1,3-thiazol-2-yl)methanol
Overview
Description
“(5-Ethyl-1,3-thiazol-2-yl)methanol” is a compound that belongs to the group of azole heterocycles . The thiazole moiety has been an important heterocycle in the world of chemistry . The thiazole ring consists of sulfur and nitrogen in such a fashion that the pi (π) electrons are free to move from one bond to other bonds rendering aromatic ring properties .
Synthesis Analysis
The synthesis of thiazole derivatives has been achieved through various synthetic pathways including diazo-coupling, Knoevenagel condensation, Biginelli reaction, molecular hybridization techniques, microwave irradiation, one-pot multicomponent reactions .Molecular Structure Analysis
The molecular structure of “this compound” can be represented by the IUPAC Standard InChI: InChI=1S/C6H9NS/c1-2-5-3-7-6 (4-8)9-5/h3,8H,2,4H2,1H3 .Chemical Reactions Analysis
Thiazole derivatives have been found to undergo various chemical reactions. For instance, they can participate in donor–acceptor, nucleophilic, oxidation reactions . Also, they can be converted to 5-(2-substituted–1,3-thiazol-5-yl)-2-alkoxybenzamides and 5-(2-N-(substituted aryl)-1,3-thiazol-5-yl)-2-alkoxy benzamides by reacting with n-alkylbromides in the presence of a base .Scientific Research Applications
Catalysis and Synthesis
(5-Ethyl-1,3-thiazol-2-yl)methanol and its derivatives are used in catalytic applications. For example, a molybdenum(VI) complex with a thiazole-hydrazone ligand was studied for its catalytic behavior, particularly in the oxidation of primary alcohols and hydrocarbons (Ghorbanloo & Alamooti, 2017). This suggests potential uses of similar thiazol compounds in industrial and synthetic chemistry.
Drug Synthesis and Biological Activities
Thiazole compounds play a role in synthesizing biologically active molecules. A study presented the synthesis of unique bi-heterocyclic hybrid molecules involving a thiazole and an oxadiazole ring, which were then evaluated for their biological activities, such as enzyme inhibition and cytotoxicity (Abbasi et al., 2019). This highlights the importance of thiazole derivatives in pharmaceutical research.
Material Science
In material science, thiazole derivatives can be used to modify material properties. For instance, solvent effects on molecular aggregation involving thiazole derivatives were studied, showing the potential application in materials engineering (Matwijczuk et al., 2016).
Supramolecular Chemistry
The role of thiazole compounds in supramolecular chemistry is also significant. A study on N-(thiazol-2-yl)benzamide derivatives demonstrated their ability to form gels with ethanol/water and methanol/water mixtures, indicating their use in developing new supramolecular materials (Yadav & Ballabh, 2020).
Mechanism of Action
Target of Action
(5-Ethyl-1,3-thiazol-2-yl)methanol belongs to the group of thiazole derivatives. Thiazoles are known for their broad applications in different fields and have pharmaceutical and biological activities that include antimicrobial, antiretroviral, antifungal, anticancer, antidiabetic, anti-inflammatory, anti-Alzheimer, antihypertensive, antioxidant, and hepatoprotective activities . .
Mode of Action
Thiazole derivatives are known to interact with various targets, leading to a wide range of biological activities .
Biochemical Pathways
Thiazole derivatives, including this compound, may activate or inhibit various biochemical pathways, leading to diverse physiological effects . .
Pharmacokinetics
Thiazole is slightly soluble in water, soluble in alcohol and ether, and sparingly soluble in organic solvents and dyes . These properties may influence the bioavailability of this compound.
Result of Action
Thiazole derivatives are known for their wide range of biological activities, including antimicrobial, antiretroviral, antifungal, anticancer, antidiabetic, anti-inflammatory, anti-alzheimer, antihypertensive, antioxidant, and hepatoprotective activities .
Safety and Hazards
Future Directions
Thiazoles and their derivatives have gained considerable attention because of their broad applications in different fields, such as agrochemicals, industrial, and photographic sensitizers . They have pharmaceutical and biological activities that include antimicrobial, antiretroviral, antifungal, anticancer, antidiabetic, anti-inflammatory, anti-Alzheimer, antihypertensive, antioxidant, and hepatoprotective activities . Thus, the future directions in the study of “(5-Ethyl-1,3-thiazol-2-yl)methanol” and similar compounds could involve further exploration of their biological activities and potential applications in various fields .
Properties
IUPAC Name |
(5-ethyl-1,3-thiazol-2-yl)methanol | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H9NOS/c1-2-5-3-7-6(4-8)9-5/h3,8H,2,4H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VPLLKXMDTBCVPI-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=CN=C(S1)CO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H9NOS | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
143.21 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
1340572-19-1 | |
Record name | (5-ethyl-1,3-thiazol-2-yl)methanol | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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